Cas no 24160-41-6 (2-(1H-imidazol-4-yl)cyclopropan-1-amine)

• Product Name: 2-(1H-imidazol-4-yl)cyclopropan-1-amine
• CAS No: 24160-41-6
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD18450018
• CID: 5165197
• Update Time: 2025-06-12

2-(1H-imidazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-imidazolyl) cyclopropylamine
• 2-(1H-Imidazole-4-yl)cyclopropanamine
• 2-(1H-imidazol-4-yl)cyclopropan-1-amine

• MDL： MFCD18450018
• Inchi： 1S/C6H9N3/c7-5-1-4(5)6-2-8-3-9-6/h2-5H,1,7H2,(H,8,9)
• InChI Key： OWWNABDDYQLERE-UHFFFAOYSA-N
• SMILES： NC1CC1C1=CN=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• XLogP3: -0.6
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1H-imidazol-4-yl)cyclopropan-1-amine

Introduction to 2-(1H-imidazol-4-yl)cyclopropan-1-amine (CAS No. 24160-41-6)

2-(1H-imidazol-4-yl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 24160-41-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of imidazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of 2-(1H-imidazol-4-yl)cyclopropan-1-amine combines a cyclopropane ring with an imidazole moiety, creating a unique chemical entity that exhibits promising properties for further exploration in drug discovery.

The cyclopropane moiety is a key feature of this compound, known for its strained three-membered ring that can enhance binding affinity and metabolic stability. This structural characteristic has made cyclopropane-containing compounds attractive candidates for developing novel bioactive molecules. In contrast, the imidazole ring is a nitrogen-containing heterocycle that is widely recognized for its role in various biological processes, including enzyme inhibition and receptor binding. The presence of both these functional groups in 2-(1H-imidazol-4-yl)cyclopropan-1-amine suggests a potential for multifunctional activity, which could be exploited in the design of next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-(1H-imidazol-4-yl)cyclopropan-1-amine with greater accuracy. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for drug development. For instance, preliminary computational studies suggest that the imidazole moiety could interact with specific binding pockets in target proteins, while the cyclopropane ring could enhance hydrophobic interactions, leading to improved drug-like properties.

In the context of current research, 2-(1H-imidazol-4-yl)cyclopropan-1-amine has been investigated for its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The compound’s ability to interact with key inflammatory mediators has been explored through in vitro assays, which have shown promising results in reducing pro-inflammatory cytokine production. These findings align with the growing interest in developing small-molecule inhibitors that target inflammatory signaling pathways as a strategy for treating such conditions.

Moreover, the structural features of 2-(1H-imidazol-4-yl)cyclopropan-1-amine make it a suitable candidate for further derivatization to enhance its pharmacological profile. Researchers have been exploring various synthetic strategies to modify the cyclopropane and imidazole moieties to improve solubility, bioavailability, and target specificity. These efforts are part of a broader trend in medicinal chemistry aimed at optimizing lead compounds into viable drug candidates. The versatility of this scaffold allows for the creation of a library of derivatives that can be screened for novel biological activities.

The synthesis of 2-(1H-imidazol-4-yl)cyclopropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropane ring via ring-closing metathesis or addition reactions, followed by functionalization of the imidazole ring. Advances in catalytic methods have facilitated more efficient and sustainable synthetic routes, reducing the environmental impact of drug development processes. Such innovations are crucial for meeting the increasing demand for environmentally friendly pharmaceutical manufacturing.

From a medicinal chemistry perspective, 2-(1H-imidazol-4-ylicyclopropanamino) (CAS No. 24160–41–6) represents an intriguing example of how structural diversity can lead to novel therapeutic opportunities. The combination of cyclopropane and imidazole moieties offers a unique balance of chemical functionality that can be leveraged to develop drugs with enhanced efficacy and reduced side effects. As research continues to uncover new biological targets and mechanisms, compounds like 2-(1H-imidazol-cyclop-ropanamino) (CAS No 24160–41–6) will remain at the forefront of drug discovery efforts.

The potential applications of 2-(1H-imidazol-cyclop-ropanamino) (CAS No 24160–41–6) extend beyond inflammation modulation, as it may also exhibit antimicrobial and anticancer properties. Preliminary studies have suggested that this compound can interfere with bacterial cell wall synthesis and inhibit tumor cell proliferation by targeting specific molecular pathways. These findings underscore the importance of exploring structurally diverse compounds as sources for new therapeutic agents.

In conclusion,(CAS NO 24160–41–6) represents a promising scaffold with significant potential in pharmaceutical research. Its unique structural features—combining a cyclopropane ring with an imidazole moiety—make it an attractive candidate for further development into novel drugs targeting various diseases. As computational methods improve and synthetic techniques evolve,(CAS NO 24160–41–6) will continue to be studied extensively for its therapeutic applications,(CAS NO 24160–41–6) contributing to advancements in medicine and improving patient outcomes worldwide.